Cas no 1171662-77-3 (1-[(oxolan-3-yl)methyl]-1H-pyrazol-4-amine)

• Product Name: 1-[(oxolan-3-yl)methyl]-1H-pyrazol-4-amine
• CAS No: 1171662-77-3
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• MDL: MFCD10001550
• CID: 2119843
• PubChem ID: 25248678
• Update Time: 2025-06-07

1-[(oxolan-3-yl)methyl]-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-((tetrahydrofuran-3-yl)methyl)-1H-pyrazol-4-amine
• 1-[(Oxolan-3-yl)methyl]-1H-pyrazol-4-amine
• 1-(oxolan-3-ylmethyl)pyrazole-4-ylamine
• 1H-Pyrazol-4-amine, 1-[(tetrahydro-3-furanyl)methyl]-
• STK353367
• SBB026439
• 1-(oxolan-3-ylmethyl)-1H-pyrazol-4-amine
• ST45134948
• 1-(tetrahydrofuran-3-ylmethyl)-1H-pyrazol-4-amine
• 1-[(oxolan-3-yl)methyl]-1H-pyrazol-4-amine

• MDL： MFCD10001550
• Inchi： 1S/C8H13N3O/c9-8-3-10-11(5-8)4-7-1-2-12-6-7/h3,5,7H,1-2,4,6,9H2
• InChI Key： PZKAJXOKSGTLNG-UHFFFAOYSA-N
• SMILES： O1CCC(CN2C=C(C=N2)N)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Topological Polar Surface Area: 53.1

Additional information on 1-[(oxolan-3-yl)methyl]-1H-pyrazol-4-amine

Professional Introduction to Compound with CAS No. 1171662-77-3 and Product Name: 1-[(oxolan-3-yl)methyl]-1H-pyrazol-4-amine

Compound with the CAS number 1171662-77-3 and the product name 1-[(oxolan-3-yl)methyl]-1H-pyrazol-4-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The pyrazole core, a heterocyclic aromatic compound, is well-known for its versatility in drug design, while the oxolan substituent introduces an additional layer of complexity that may contribute to its biological activity. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis, pharmacological properties, and recent research findings.

The molecular structure of 1-[(oxolan-3-yl)methyl]-1H-pyrazol-4-amine consists of a pyrazole ring substituted at the 4-position with an amine group, and at the 1-position with a methyl group linked to an oxolan ring. The oxolan moiety, which is a five-membered lactone derivative, is known for its stability and reactivity, making it a valuable component in various chemical transformations. The combination of these structural elements suggests that this compound may exhibit multiple modes of interaction with biological targets, potentially making it a promising candidate for further investigation.

In terms of synthesis, the preparation of 1-[(oxolan-3-yl)methyl]-1H-pyrazol-4-amine involves several key steps that highlight the importance of organic chemistry techniques in pharmaceutical development. The synthesis typically begins with the formation of the pyrazole core through condensation reactions between appropriate precursors. Subsequent functionalization at the 4-position with an amine group is achieved through nucleophilic substitution or other suitable methods. The introduction of the oxolan substituent is often performed via ring-closing reactions or by introducing a protected form of oxolan followed by deprotection.

One of the most compelling aspects of this compound is its potential pharmacological activity. Pyrazole derivatives have been extensively studied for their biological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of the oxolan ring may further enhance these properties by influencing binding interactions with target proteins or enzymes. Recent studies have shown that compounds containing both pyrazole and lactone moieties can exhibit significant therapeutic potential, particularly in the treatment of chronic diseases where multiple molecular targets are involved.

Recent research has focused on exploring the pharmacokinetic and pharmacodynamic properties of 1-[(oxolan-3-yl)methyl]-1H-pyrazol-4-amine. In vitro studies have demonstrated that this compound can interact with various enzymes and receptors, suggesting multiple pathways for therapeutic action. For instance, preliminary data indicate that it may inhibit certain kinases involved in cell proliferation and survival, making it a candidate for anticancer therapies. Additionally, its ability to modulate inflammatory pathways has been observed in experimental models, which could make it useful in treating inflammatory diseases.

The synthesis and characterization of this compound have also led to insights into its chemical stability and reactivity. The oxolan ring, while stable under many conditions, can undergo hydrolysis or other transformations under specific conditions, which must be carefully controlled during both synthesis and storage. Advanced spectroscopic techniques such as NMR and mass spectrometry have been crucial in elucidating the structure and purity of 1-[(oxolan-3-yl)methyl]-1H-pyrazol-4-amine, ensuring that subsequent biological evaluations are performed on high-quality material.

From a commercial perspective, the development of 1-[(oxolan-3-yl)methyl]-1H-pyrazol-4-amine represents an investment in future pharmaceutical innovation. As drug discovery continues to evolve towards more targeted and personalized therapies, compounds like this one offer new opportunities for addressing unmet medical needs. The unique combination of structural features makes it a versatile scaffold for further derivatization, allowing researchers to fine-tune its properties for specific applications.

In conclusion, 1-(oxolan -3 -yl)methyl]-1H -pyrazol -4 -amine (CAS No. 1171662 -77 -3) is a promising compound with significant potential in pharmaceutical research. Its synthesis highlights the intersection of organic chemistry and medicinal chemistry, while its biological activity suggests multiple therapeutic applications. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a crucial role in the development of novel treatments for various diseases.